Cas no 2034503-08-5 (3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034503-08-5
• MF: C₁₉H₁₆N₄O₃
• MW: 348.355343818665
• CID: 5353335
• Update Time: 2025-10-28

3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-(benzofuran-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• 3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C19H16N4O3/c20-11-15-18(22-8-7-21-15)25-14-5-3-9-23(12-14)19(24)17-10-13-4-1-2-6-16(13)26-17/h1-2,4,6-8,10,14H,3,5,9,12H2
• InChI Key： RDJNVBLCKLYYMT-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC=CN=1)C1CN(C(C2=CC3C=CC=CC=3O2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 562
• XLogP3: 2.6
• Topological Polar Surface Area: 92.2

Additional information on 3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

Introduction to 3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034503-08-5)

3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034503-08-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazine derivatives and is characterized by its complex molecular structure, which includes a benzofuran moiety and a piperidine ring. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for drug development.

The benzofuran moiety is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The piperidine ring, on the other hand, is a common structural element in many biologically active compounds, contributing to their ability to interact with various biological targets. The pyrazine core, known for its aromaticity and electron-withdrawing properties, further enhances the molecule's stability and reactivity.

Recent research has focused on the synthesis and biological evaluation of 3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step reaction sequence involving palladium-catalyzed coupling reactions and subsequent functional group modifications. The researchers highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels, which are crucial for downstream applications such as pharmacological testing.

In terms of biological activity, 3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile has shown promising results in various in vitro and in vivo assays. One notable study demonstrated its potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell cycle regulation and apoptosis. Additionally, the compound exhibited low cytotoxicity towards normal cells, suggesting a favorable therapeutic window.

Beyond cancer research, 3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile have also been evaluated. Studies have demonstrated that it exhibits good oral bioavailability and favorable metabolic stability, which are essential for developing it as an oral therapeutic agent. Furthermore, the compound has shown low plasma protein binding, which may enhance its distribution to target tissues. These pharmacokinetic characteristics make it an attractive candidate for further preclinical and clinical development.

In conclusion, 3-{[1-(1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034503-08-5) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure combines functional groups that contribute to its stability, reactivity, and biological efficacy. Ongoing research aims to further elucidate its mechanism of action and optimize its properties for clinical use. As new findings continue to emerge, this compound is likely to play an increasingly important role in the development of novel therapeutics for various diseases.